Cas no 898767-88-9 (7-(4-Iodophenyl)-7-oxoheptanenitrile)

• Product Name: 7-(4-Iodophenyl)-7-oxoheptanenitrile
• CAS No: 898767-88-9
• MF: C₁₃H₁₄INO
• MW: 327.16083574295
• MDL: MFCD02260579
• CID: 868419
• PubChem ID: 24723847
• Update Time: 2025-08-04

7-(4-Iodophenyl)-7-oxoheptanenitrile Chemical and Physical Properties

Names and Identifiers

• 7-(4-IODOPHENYL)-7-OXOHEPTANENITRILE
• AKOS016019585
• DTXSID40642246
• 898767-88-9
• MS-21226
• MFCD02260579
• 7-(4-Iodophenyl)-7-oxoheptanenitrile

• MDL： MFCD02260579
• Inchi： 1S/C13H14INO/c14-12-8-6-11(7-9-12)13(16)5-3-1-2-4-10-15/h6-9H,1-5H2
• InChI Key： YLVOJPKXYBHLNI-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(CCCCCC#N)=O

Computed Properties

• Exact Mass: 327.01200
• Monoisotopic Mass: 327.01201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 3.94798

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 7-(4-Iodophenyl)-7-oxoheptanenitrile

7-(4-Iodophenyl)-7-oxoheptanenitrile: A Comprehensive Overview

7-(4-Iodophenyl)-7-oxoheptanenitrile (CAS No. 898767-88-9) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a nitrile group, a ketone group, and an iodophenyl substituent. The presence of these functional groups makes it highly versatile and amenable to various chemical transformations, enabling its use in the synthesis of complex molecules with tailored properties.

The synthesis of 7-(4-Iodophenyl)-7-oxoheptanenitrile involves a series of well-established organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in catalytic methodologies have significantly improved the efficiency and selectivity of these reactions, leading to higher yields and purities. For instance, the use of transition metal catalysts has enabled the selective formation of the iodophenyl group, which is critical for the compound's reactivity and biological activity.

One of the most promising applications of 7-(4-Iodophenyl)-7-oxoheptanenitrile lies in its role as an intermediate in drug discovery. Its ability to undergo further functionalization has made it a valuable building block for constructing bioactive molecules targeting various therapeutic areas, such as cancer, inflammation, and infectious diseases. Recent studies have demonstrated its potential as a precursor for developing inhibitors of key enzymes involved in cellular signaling pathways.

In addition to its pharmaceutical applications, 7-(4-Iodophenyl)-7-oxoheptanenitrile has also found utility in the development of advanced materials. Its nitrile group can be converted into other functional groups, such as carboxylic acids or amides, enabling its incorporation into polymers with enhanced mechanical and thermal properties. Researchers have explored its use in creating high-performance polymers for applications in electronics and aerospace industries.

The biological activity of 7-(4-Iodophenyl)-7-oxoheptanenitrile has been extensively studied in recent years. Preclinical studies have shown that it exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for developing novel therapeutic agents. Furthermore, its ability to modulate cellular responses to oxidative stress has opened new avenues for its application in neurodegenerative diseases.

From an environmental perspective, the synthesis and application of 7-(4-Iodophenyl)-7-oxoheptanenitrile are carried out under strict regulatory guidelines to minimize ecological impact. The compound's biodegradation pathways have been investigated to ensure that its production and use align with sustainable practices.

In conclusion, 7-(4-Iodophenyl)-7-oxoheptanenitrile (CAS No. 898767-88-9) is a multifaceted compound with immense potential across diverse industries. Its unique structure, combined with advancements in synthetic methodologies and biological research, positions it as a key player in the development of innovative solutions for healthcare and materials science.